Cas no 1804351-60-7 (2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804351-60-7
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4839705
• Update Time: 2025-10-21

2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-3-7(16-9(11,12)13)6(4-10)14-8(5)15-2/h3H,4H2,1-2H3
• InChI Key： VOHDJEZZWVTBIC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C)=C(N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine

Introduction to 2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804351-60-7) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804351-60-7, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The structural features of this molecule, particularly the presence of a bromomethyl group, a methoxy substituent at the 6-position, a methyl group at the 5-position, and a trifluoromethoxy group at the 3-position, endow it with unique reactivity and make it a valuable intermediate in synthetic chemistry.

The bromomethyl functionality serves as a reactive handle for further functionalization, enabling the introduction of various pharmacophores or bioactive moieties through nucleophilic substitution reactions. This reactivity is particularly useful in the construction of complex molecular architectures, which is often required in drug discovery and development. The methoxy, methyl, and trifluoromethoxy groups not only contribute to the electronic properties of the molecule but also influence its solubility, metabolic stability, and overall pharmacokinetic profile. These structural elements are carefully designed to optimize interactions with biological targets, making this compound a promising candidate for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel pyridine derivatives as therapeutic agents. Pyridines are integral components of many approved drugs, including antiviral, antibacterial, and anticancer medications. The specific substitution pattern of 2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine aligns with this trend, as it provides a scaffold that can be modified to target specific biological pathways. For instance, studies have shown that pyridine derivatives with similar substitution patterns exhibit inhibitory activity against various enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors. The bromomethyl group allows for facile coupling with amines or thiols to form C-N or C-S bonds, respectively. This capability is particularly valuable in the development of protein kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Additionally, the presence of electron-withdrawing groups such as the trifluoromethoxy moiety can enhance binding affinity by modulating the electronic environment around the reactive site.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that derivatives of 2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine can effectively interact with target proteins through hydrogen bonding networks and hydrophobic interactions. These insights have guided the design of more potent and selective inhibitors, underscoring the importance of structural optimization in drug development.

The pharmaceutical industry has also explored this compound as a building block for more complex drug candidates. By leveraging its reactive sites, researchers have synthesized analogs with enhanced pharmacological properties. For example, modifications at the 5-position have been shown to improve metabolic stability, while alterations at the 3-position can fine-tune binding affinity. Such structural diversification is essential for identifying compounds that meet stringent pharmacokinetic requirements.

Beyond drug discovery, this compound has found applications in materials science and agrochemical research. Its unique electronic properties make it suitable for use in organic electronics and as a precursor for specialty chemicals. Furthermore, its ability to undergo selective functionalization has been exploited in crop protection agents, where precise molecular design is critical for efficacy and environmental safety.

The synthesis of 2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce bromine atoms at desired positions, followed by methylation and trifluoromethylation to achieve the final substitution pattern. Advances in synthetic methodologies have improved both yield and scalability, making this compound more accessible for research purposes.

In conclusion,2-(Bromomethyl)-6-methoxy-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804351-60-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications in drug discovery, materials science, and agrochemicals. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative therapeutic strategies.